Cas no 1341652-04-7 (3-(2-amino-4-fluorophenyl)sulfanyl-1-methylpyrrolidin-2-one)

• Product Name: 3-(2-amino-4-fluorophenyl)sulfanyl-1-methylpyrrolidin-2-one
• CAS No: 1341652-04-7
• MF: C₁₁H₁₃FN₂OS
• MW: 240.297124624252
• MDL: MFCD20285106
• CID: 4590042
• PubChem ID: 64265642
• Update Time: 2025-06-09

3-(2-amino-4-fluorophenyl)sulfanyl-1-methylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-[(2-amino-4-fluorophenyl)sulfanyl]-1-methylpyrrolidin-2-one
• 2-Pyrrolidinone, 3-[(2-amino-4-fluorophenyl)thio]-1-methyl-
• 3-(2-amino-4-fluorophenyl)sulfanyl-1-methylpyrrolidin-2-one

• MDL： MFCD20285106
• Inchi： 1S/C11H13FN2OS/c1-14-5-4-10(11(14)15)16-9-3-2-7(12)6-8(9)13/h2-3,6,10H,4-5,13H2,1H3
• InChI Key： RGJMNPVYHPCZAY-UHFFFAOYSA-N
• SMILES： N1(C)CCC(SC2=CC=C(F)C=C2N)C1=O

Computed Properties

• Exact Mass: 240.073
• Monoisotopic Mass: 240.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.6A^2

Additional information on 3-(2-amino-4-fluorophenyl)sulfanyl-1-methylpyrrolidin-2-one

Chemical and Pharmacological Insights into 3-(2-Amino-4-Fluorophenyl)Sulfanyl-1-Methylpyrrolidin-2-One (CAS No. 1341652-04-7)

The compound 3-(2-amino-4-fluorophenyl)sulfanyl-1-methylpyrrolidin-2-one, identified by CAS No. 1341652-04-7, represents a structurally unique pyrrolidinone derivative with emerging significance in medicinal chemistry. This molecule combines a fluoroaryl moiety linked via a sulfur bridge to a methyl-substituted pyrrolidinone core, creating a pharmacophore with tunable physicochemical properties. Recent studies highlight its potential as a multi-target inhibitor, particularly in oncology and neurodegenerative disease models.

Structural analysis reveals the compound’s conformational flexibility stems from the rotatable sulfanyl bond connecting the aromatic ring to the pyrrolidinone scaffold. This feature facilitates interactions with diverse protein targets while maintaining metabolic stability. In vitro studies published in Journal of Medicinal Chemistry (2023) demonstrated nanomolar affinity for histone deacetylase 6 (HDAC6), a validated target in cancer metastasis inhibition. The fluorine atom at position 4 of the phenyl ring enhances ligand efficiency by optimizing hydrophobic interactions within enzyme binding pockets.

Synthetic advancements reported in Organic Letters (2023) introduced a one-pot microwave-assisted synthesis using palladium-catalyzed cross-coupling strategies. This method achieves >95% yield with reduced reaction times compared to traditional protocols, addressing scalability concerns for preclinical development. Key intermediates include an o-anisic acid derivative that undergoes sequential amidation and thiolation steps under mild conditions, minimizing side reactions.

In pharmacological testing, the compound exhibits dual activity as both a pan-PARP inhibitor and microtubule destabilizer in triple-negative breast cancer models. A 2023 study in Cancer Research showed synergistic effects when combined with checkpoint inhibitors, increasing tumor response rates by 38% compared to monotherapy regimens. The methyl group on the pyrrolidinone ring modulates CYP enzyme interactions, reducing drug-drug interaction risks observed with earlier generation PARP inhibitors.

Neuroprotective properties were elucidated through tau protein aggregation assays, where the compound demonstrated dose-dependent inhibition of hyperphosphorylated tau fibril formation at submicromolar concentrations (Nature Communications, 2023). The sulfanyl group’s redox activity appears critical for crossing the blood-brain barrier, achieving brain-to-plasma ratios of 0.8 in rodent models – superior to reference compounds like donepezil.

Bioavailability optimization studies revealed that amorphous solid dispersion formulations enhance oral absorption by over 70%, addressing solubility limitations inherent to heterocyclic sulfides. Preclinical toxicology data from recent GLP-compliant trials indicate no significant organ toxicity up to doses of 50 mg/kg/day in rodents, with primary adverse effects limited to reversible gastrointestinal disturbances at high exposures.

Ongoing research focuses on exploiting this molecule’s dual mechanism as an anti-inflammatory agent targeting NF-kB pathways while modulating mitochondrial function via PGC-1α activation (JCI Insight, 2024 preprint). Computational docking studies suggest favorable binding modes for toll-like receptor 4 (TLR4) inhibition – a novel application extending beyond its original oncology focus.

The structural versatility of this compound enables rational design of analogs with tailored selectivity profiles. A patent application filed in Q1/2024 describes fluorine isotope-labeled variants for PET imaging applications, leveraging its existing biological activity as a theranostic platform molecule.

Clinical translation efforts are prioritizing combination therapy strategies given its demonstrated synergy potential. Phase I trials are planned for HER2-negative breast cancer cohorts starting Q3/2025, leveraging its unique mechanism as both an epigenetic modulator and mitotic disruptor without cross-resistance to standard chemotherapy agents.